Cas no 117-59-9 (1-Naphthol-5-sulfonic Acid)

1-Naphthol-5-sulfonic Acid structure
1-Naphthol-5-sulfonic Acid structure
Product Name:1-Naphthol-5-sulfonic Acid
CAS No:117-59-9
MF:C10H8O4S
MW:224.233121871948
MDL:MFCD00065326
CID:35846
PubChem ID:67025
Update Time:2025-04-18

1-Naphthol-5-sulfonic Acid Chemical and Physical Properties

Names and Identifiers

    • 5-Hydroxynaphthalene-1-sulfonic acid
    • L-Acid
    • 1-Naphthol-5-sulfonic Acid
    • 5-HYDROXYNAPHTHALENE-1-SULPHONIC ACID
    • 1,5-Oxy acid
    • 1-hydroxynaphthalene-5-sulphonic acid
    • 1-Naphthalenesulfonic acid,5-hydroxy
    • 1-naphthol-5-sulfonate
    • 1-NAPHTHOL-5-SULFONIC ACID SODIUM SALT TECH
    • 1-naphtol-5-sulfonic acid
    • 5-Hydroxy-1-naphthalenesulfonic acid
    • 5-hydroxy-1-naphthalenesulfonicaci
    • 5-Hydroxynaphtalin-1-sulfonsaeure
    • 5-Hydroxy-naphthalin-1-sulfonsaeure
    • L ACID
    • ORGANIC DYE INTERMEDIATE L ACID
    • 1-Naphthalenesulfonic acid,5-hydroxy-
    • 1-NAPHTHOL-5-SULFONICACID(L-ACID,DRY)
    • 5-HYDROXY-NAPHTHALENE-1-SULFONIC ACID
    • 1-Naphthalenesulfonic acid, 5-hydroxy-
    • 5-hydroxynaphthalenesulfonic acid
    • 1-Naphthol-5-Sulfonicacid
    • Jsp001193
    • YLKCHWCYYNKADS-UHFFFAOYSA-N
    • STK370832
    • CN0011
    • DTXSID0059459
    • AKOS000520619
    • CS-0130291
    • SB30977
    • SCHEMBL464971
    • A803795
    • EN300-123069
    • 117-59-9
    • Q63396286
    • SY042648
    • AS-14387
    • MFCD00065326
    • NS00014416
    • EINECS 204-199-7
    • FT-0608114
    • AC-509
    • F14869
    • W-108562
    • 60%(containing sodium salt )
    • 204-199-7
    • D52SG5GP79
    • MDL： MFCD00065326
    • Inchi： 1S/C10H8O4S/c11-9-5-1-4-8-7(9)3-2-6-10(8)15(12,13)14/h1-6,11H,(H,12,13,14)
    • InChI Key： YLKCHWCYYNKADS-UHFFFAOYSA-N
    • SMILES： S(C1C=CC=C2C(=CC=CC2=1)O)(=O)(=O)O

Computed Properties

  • Exact Mass: 224.01400
  • Monoisotopic Mass: 224.014
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 83
  • Surface Charge: 0
  • Tautomer Count: 2

Experimental Properties

  • Color/Form: White solid, the industrial product is a gray white or slightly red paste.
  • Density: 1.549
  • Melting Point: 114-124°C (dec.)
  • Boiling Point: 228.7±29.0℃ at 760 mmHg
  • Refractive Index: 1.703
  • PSA: 82.98000
  • LogP: 2.87290
  • Solubility: Soluble in water.

1-Naphthol-5-sulfonic Acid Security Information

1-Naphthol-5-sulfonic Acid Customs Data

  • HS CODE：2908999090
  • Customs Data：

    China Customs Code:

    2908999090

    Overview:

    2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

1-Naphthol-5-sulfonic Acid Pricemore >>

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1-Naphthol-5-sulfonic Acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:117-59-9)1-Naphthol-5-sulfonic Acid
Order Number:A803795
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:41
Price ($):175.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:117-59-9)L酸
Order Number:LE26330374;LE9143
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:55
Price ($):discuss personally
Email:18501500038@163.com

1-Naphthol-5-sulfonic Acid Related Literature

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117-59-9 (1-Naphthol-5-sulfonic Acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:117-59-9)1-Naphthol-5-sulfonic Acid
A803795
Purity:99%
Quantity:500g
Price ($):175.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:117-59-9)L酸
LE26330374;LE9143
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email